(E)-3-(5-bromo-2-prop-2-enoxyphenyl)-N-(2-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide

• IUPAC Name: (E)-3-(5-bromo-2-prop-2-enoxyphenyl)-N-(2-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide
• InChI: InChI=1S/C19H13BrClN3O4/c1-2-7-28-18-6-3-14(20)9-12(18)8-13(11-22)19(25)23-17-5-4-15(24(26)27)10-16(17)21/h2-6,8-10H,1,7H2,(H,23,25)/b13-8+
• InChI Key: SNZFTOJGHAVZLN-MDWZMJQESA-N
• Canonical SMILES: C=CCOC1=C(C=C(C=C1)Br)C=C(C#N)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Isomeric SMILES: C=CCOC1=C(C=C(C=C1)Br)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C19H13BrClN3O4
• Molecular Weight: 462.7 g/mol
• CAS No.: 522656-62-8

Description

(E)-3-(5-bromo-2-prop-2-enoxyphenyl)-N-(2-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C19H13BrClN3O4 and its molecular weight is 462.68. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Formation

The compound has been studied in the context of forming new heterocyclic compounds. For instance, Yao and Huang (2010) reported the formation of a new heterocyclic compound through a one-pot reaction involving molecules similar in structure to the specified compound. This process led to the creation of benzoxazole and benzoxazine rings, demonstrating potential applications in developing novel heterocyclic compounds for various purposes including pharmaceuticals and material science (Yao & Huang, 2010).

Nonlinear Optical Properties

Chalcone derivatives, closely related to the mentioned compound, have been studied for their nonlinear optical (NLO) properties. Shkir et al. (2019) investigated the linear optical, second and third-order NLO properties of similar compounds, revealing their potential application in semiconductor devices and organic electronic materials (Shkir et al., 2019).

Antimalarial Activity

Compounds structurally similar to (E)-3-(5-bromo-2-prop-2-enoxyphenyl)-N-(2-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide have been explored for their antimalarial properties. Kos et al. (2022) synthesized a series of N-arylcinnamanilides, one of which showed significant efficacy against the chloroquine-sensitive strain of P. falciparum, indicating potential in antimalarial therapeutic development (Kos et al., 2022).

Polymer Synthesis

Suresh et al. (2016) synthesized a UV cross-linkable polymer based on triazine, which included a compound similar to the one . This research indicates potential applications in the field of polymer science, particularly for creating materials with specific optical and physical properties (Suresh et al., 2016).